Cas no 1337882-60-6 (Trifluoro-methanesulfonic acid pyrrolidin-3-yl ester)

• Product Name: Trifluoro-methanesulfonic acid pyrrolidin-3-yl ester
• CAS No: 1337882-60-6
• MF: C₅H₈F₃NO₃S
• MW: 219.182130813599
• CID: 2158147
• PubChem ID: 56973570
• Update Time: 2025-04-21

Trifluoro-methanesulfonic acid pyrrolidin-3-yl ester Chemical and Physical Properties

Names and Identifiers

• Trifluoro-methanesulfonic acid pyrrolidin-3-yl ester
• 3-Pyrrolidinyl trifluoromethanesulfonate
• DB-234121
• pyrrolidin-3-yl trifluoromethanesulfonate
• 1337882-60-6
• CEHYFOACVPQNPH-UHFFFAOYSA-N
• (3R)-PYRROLIDIN-3-YL TRIFLUOROMETHANESULFONATE

• Inchi： 1S/C5H8F3NO3S/c6-5(7,8)13(10,11)12-4-1-2-9-3-4/h4,9H,1-3H2
• InChI Key： CEHYFOACVPQNPH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1CNCC1

Computed Properties

• Exact Mass: 219.01769878Da
• Monoisotopic Mass: 219.01769878Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.8Ų